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Compound of Interest

Compound Name: Ozanimod

Cat. No.: B609803 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This document provides essential, immediate

safety and logistical information for the handling of Ozanimod, including personal protective

equipment (PPE) guidelines, operational procedures, and disposal plans.

Personal Protective Equipment (PPE)
Consistent use of appropriate PPE is the first line of defense against exposure. Based on

safety data sheets, the following PPE is recommended when handling Ozanimod, particularly

in powder form where dust may be generated.[1][2][3][4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b609803?utm_src=pdf-interest
https://www.benchchem.com/product/b609803?utm_src=pdf-body
https://www.benchchem.com/product/b609803?utm_src=pdf-body
https://www.chemicalbook.com/msds/ozanimod.pdf
https://www.abmole.com/literature/ozanimod-msds.html
https://file.medchemexpress.com/batch_PDF/HY-12288/Ozanimod-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-12288A/Ozanimod-hydrochloride-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609803?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Item Specification

Eye Protection Safety Goggles

Tightly fitting with side-shields,

conforming to EN 166 (EU) or

NIOSH (US) standards.[1]

Hand Protection Gloves

Chemical-impermeable gloves.

Must be inspected prior to use.

[1][3][4]

Body Protection Protective Clothing

Impervious clothing.[2][3][4]

Fire/flame resistant clothing

may also be appropriate.[1]

Respiratory Protection Respirator

A suitable respirator should be

used if dust or aerosols are

formed or if exposure limits are

exceeded.[1][3][4] For dust-

generating operations or spill

cleanup, a powered air-

purifying respirator (PAPR)

with HEPA filters may be

required.[5]

Operational Handling and Storage
Proper handling procedures are critical to minimize exposure and maintain the integrity of the

compound.

Handling:

Work in a well-ventilated area.[1][2]

Avoid contact with skin and eyes.[1][6]

Prevent the formation of dust and aerosols.[1][2][6]

Use non-sparking tools to prevent fire from electrostatic discharge.[1]
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Do not eat, drink, or smoke in areas where Ozanimod is handled.[1]

Storage:

Keep the container tightly closed.[1][2][6]

Store in a dry, cool, and well-ventilated place.[1][2]

Recommended long-term storage temperature is often -20°C.[2][6]

Accidental Release and First Aid Measures
In the event of an accidental release or exposure, immediate and appropriate action is

necessary.

Accidental Release:

Evacuate personnel to a safe area.[1][2]

Ensure adequate ventilation.[1][2]

Remove all sources of ignition.[1]

Wear full personal protective equipment, including a respirator.[2][6]

Prevent further leakage or spillage if it is safe to do so.[1][2]

For spills, cover with a damp cloth to minimize dust, then collect with an absorbent material

(e.g., diatomite).[2][5]

Place the collected material in a suitable, closed container for disposal.[1][6]

Decontaminate the spill area.[2][5]

First Aid:

Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration and seek immediate medical attention.[1][2]
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Skin Contact: Immediately wash off with soap and plenty of water. Remove contaminated

clothing.[1][2]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.[1][2]

Ingestion: Rinse mouth with water. Do not induce vomiting. Seek immediate medical

attention.[1]

Disposal Plan
Proper disposal of Ozanimod and contaminated materials is crucial to prevent environmental

contamination.

Unused Product: Disposal should be carried out at a licensed chemical destruction plant or

through controlled incineration with flue gas scrubbing.[1]

Contaminated Materials: All adhered or collected material from spills, as well as

contaminated PPE, should be placed in suitable, closed containers and disposed of in

accordance with appropriate laws and regulations.[1]

General Guidance: Do not let the chemical enter drains.[1] For household quantities of

unused medicines not on the FDA flush list, the FDA recommends mixing them with an

unappealing substance like dirt or coffee grounds in a sealed plastic bag before throwing

them in the trash.[7] However, for a laboratory setting, professional chemical waste disposal

is the standard.

Experimental Workflow for Handling Ozanimod
The following diagram illustrates the standard workflow for safely handling Ozanimod in a

research setting.
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Caption: Workflow for Safe Handling of Ozanimod in a Laboratory Setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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